3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: 3-[3-(2-chlorophenyl)propanoylamino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-13(2)21-19(24)15-7-5-8-16(12-15)22-18(23)11-10-14-6-3-4-9-17(14)20/h3-9,12-13H,10-11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: AJCNWTYWEXOSPN-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)CCC2=CC=CC=C2Cl

Description

3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide is a chemical compound that has been widely studied for its potential use in scientific research. It is also known by its chemical name, C16H19ClN2O, and has been the subject of numerous studies due to its unique properties. In

Mechanism of Action

The mechanism of action of 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide involves the inhibition of the PKC enzyme. This compound binds to the catalytic domain of PKC and prevents its activation, thereby inhibiting its downstream signaling pathways. This leads to various cellular effects, including the inhibition of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide have been studied extensively. It has been found to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide in lab experiments is its potency as a PKC inhibitor. This compound has been found to be highly effective in inhibiting the PKC enzyme, which makes it a valuable tool for studying various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide. One potential direction is the development of more specific PKC inhibitors that can target specific isoforms of the enzyme. Another direction is the study of the compound's effects on other cellular processes, such as autophagy and inflammation. Additionally, the potential use of this compound as a therapeutic agent for cancer and other diseases is an area of ongoing research.

Synthesis Methods

The synthesis of 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide is a complex process that involves several steps. The first step involves the reaction of 2-chlorobenzoyl chloride with isopropylamine to form N-isopropyl-2-chlorobenzamide. The second step involves the reaction of N-isopropyl-2-chlorobenzamide with 3-aminopropionitrile to form 3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide.

Scientific Research Applications

3-{[3-(2-chlorophenyl)propanoyl]amino}-N-isopropylbenzamide has been used in various scientific research studies due to its unique properties. It has been found to be a potent inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis. This compound has also been used in studies related to cancer research, as PKC is often overexpressed in cancer cells.